2-(4-Amino-phenyl)-thiazole-4-carbaldehyde

• IUPAC Name: 2-(4-aminophenyl)-1,3-thiazole-4-carbaldehyde
• InChI: InChI=1S/C10H8N2OS/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-6H,11H2
• InChI Key: IJVSSFOJSKMMJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C=O)N
• Molecular Formula: C10H8N2OS
• DSSTOX Substance ID: DTXSID40695898
• Molecular Weight: 204.25 g/mol
• CAS RN: 55327-25-8

Description

2-(4-Amino-phenyl)-thiazole-4-carbaldehyde , also known as 2-Amino-4-phenylphenol , is an organic compound with the molecular formula C₁₂H₁₁NO . It features both amine and ether functional groups. This colorless liquid has a weak ammonia-like or fish-like odor . The compound participates in the synthesis of bisbenzoxazoles .

Synthesis Analysis

2-Amino-4-phenylphenol can be produced by fermentation using genetically engineered Escherichia coli. Optimizing fed-batch cultures of this strain yields the highest reported yield to date (7.2%; 3.5 g/L versus glucose) within 72 hours. Appropriate aeration is crucial to maximize production and prevent unfavorable degradation .

Molecular Structure Analysis

The molecular structure of 2-Amino-4-phenylphenol consists of a phenyl ring with an amino group (-NH₂) attached at the para position. The ether linkage connects the phenyl ring and the amino group . The skeletal formula is: !Molecular Structure

Chemical Reactions Analysis

2-Amino-4-phenylphenol can participate in various chemical reactions, including condensation reactions, nucleophilic substitutions, and metal complexation. For instance, it serves as an internal standard for investigating the enzymatic activity of N-hydroxy-N-2-fluorenylacetamide (N-OH-2-FAA) by high-performance liquid chromatography (HPLC) .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 198-202°C (lit.) .
• Boiling Point : 129°C .
• Odor : Weak ammonia-like or fish-like .

Mechanism of Action

The exact mechanism of action for 2-Amino-4-phenylphenol depends on its specific application. For example, in the context of antimicrobial agents, novel derivatives bearing semicarbazone and thiosemicarbazone moieties have been synthesized. These compounds exhibit potent antimicrobial activity .

Safety and Hazards

• Hazard Statements : May cause skin and eye irritation. Avoid inhalation and ingestion. Handle with care .
• Flash Point : 31°C .
• Autoignition Temperature : 275°C .
• Explosive Limits : 1.4%–11.2% .

Future Directions

: Sigma-Aldrich: 2-Amino-4-phenylphenol : Springer: Design, synthesis and mode of action of novel 2-(4-aminophenyl)benzothiazole derivatives